Cas no 551931-07-8 (N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide)

• Product Name: N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide
• CAS No: 551931-07-8
• MF: C₁₅H₁₈FNO₂
• MW: 263.307327747345
• CID: 6598269
• PubChem ID: 3346296
• Update Time: 2025-10-30

N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 551931-07-8
• 5R-0077
• N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide
• MFCD02187004
• Oprea1_185374
• N-[(2-fluorophenyl)-(2-oxocyclohexyl)methyl]acetamide
• AKOS015993023
• HMS1365F10
• Bionet2_000472

• Inchi： 1S/C15H18FNO2/c1-10(18)17-15(11-6-2-4-8-13(11)16)12-7-3-5-9-14(12)19/h2,4,6,8,12,15H,3,5,7,9H2,1H3,(H,17,18)
• InChI Key： RACKECTWWQALRJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C(CCCC1)=O)NC(C)=O

Computed Properties

• Exact Mass: 263.13215698g/mol
• Monoisotopic Mass: 263.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide

N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide and Its Significance in Modern Chemical Research

N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide, a compound with the CAS number 551931-07-8, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The molecular structure of N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide comprises a combination of fluorinated aromatic rings and cyclohexanone moieties, which contribute to its unique chemical properties and reactivity.

The presence of the 2-fluorophenyl group in the molecule is particularly noteworthy, as fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. This feature has made fluorinated compounds a cornerstone in modern drug design, enabling the development of more potent and selective pharmacological agents. In contrast, the (2-oxocyclohexyl)methyl moiety introduces a cyclic ketone structure, which can influence the compound's solubility and interaction with biological targets. Together, these structural elements create a versatile scaffold that is amenable to further chemical modification and functionalization.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the mechanistic aspects of N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide. These studies have revealed that the compound exhibits promising interactions with various biological receptors, suggesting its potential as an intermediate in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The ability to predict these interactions with high accuracy has been facilitated by the integration of machine learning algorithms, which can analyze vast datasets to identify patterns that might not be apparent through traditional experimental methods.

In the realm of medicinal chemistry, the synthesis of N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide has been optimized through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. One particularly notable approach involves a multi-step sequence that begins with the Friedel-Crafts acylation of 2-fluorobenzene followed by a ring-closing metathesis reaction to form the cyclohexanone core. This method leverages recent developments in transition metal catalysis, which have enabled more efficient and sustainable synthetic routes. Additionally, green chemistry principles have been incorporated into these processes, minimizing waste generation and reducing reliance on hazardous reagents.

The pharmacological evaluation of N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide has been conducted using both in vitro and in vivo models. In cell-based assays, the compound has demonstrated inhibitory activity against several key enzymes implicated in disease pathways. For instance, studies have shown that it can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation. Furthermore, preclinical trials have indicated that N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate tissue distribution.

The role of fluorine atoms in enhancing drug efficacy is well-documented, and N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide is no exception. The electron-withdrawing nature of fluorine can increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. This stability is crucial for ensuring that a drug remains active within the body long enough to exert its therapeutic effect. Additionally, fluorine substitution can improve binding affinity by altering electronic distributions at key binding sites on biological targets. These effects have been computationally validated through molecular dynamics simulations, which predict how fluorinated compounds interact with proteins at an atomic level.

As research continues to evolve, new methodologies for studying N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide are being developed. Techniques such as high-resolution nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided invaluable insights into its structural conformation and dynamic behavior. These tools are essential for understanding how subtle changes in molecular structure can impact biological activity. Moreover, advances in biocatalysis have opened up possibilities for enzymatic synthesis routes that could offer greater precision and selectivity compared to traditional chemical methods.

The broader implications of N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide extend beyond its immediate applications in drug development. Its unique structural features make it a valuable tool for studying fundamental principles in organic chemistry and biochemistry. By examining how this compound interacts with biological systems at a molecular level, researchers can gain insights into broader mechanisms that govern drug action. These insights may ultimately lead to more rational approaches for designing future therapeutics.

In conclusion, N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]acetamide (CAS number 551931-07-8) stands as a testament to the power of interdisciplinary research in advancing chemical science. Its complex structure offers numerous opportunities for innovation across multiple domains—from synthetic chemistry to pharmaceutical discovery—and its potential applications continue to inspire new lines of inquiry. As our understanding grows more refined through cutting-edge techniques and collaborative efforts between academia and industry, compounds like this will undoubtedly play an increasingly pivotal role in shaping the future of medicine.